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Compound of Interest

Compound Name: Chitobiose octaacetate

CAS No.: 41670-99-9

Cat. No.: B043516

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chitobiose Octaacetate, a fully

acetylated derivative of chitobiose. This document covers its chemical and physical properties,

detailed experimental protocols for its synthesis and characterization, and discusses the

biological context of its parent compound, chitobiose, particularly in cellular signaling.

Core Properties of Chitobiose Octaacetate
Chitobiose octaacetate, also known as peracetylchitobiose, is a derivative of chitobiose

where all hydroxyl and amino groups are acetylated. This modification increases its solubility in

organic solvents and makes it a useful intermediate in the synthesis of various

chitooligosaccharide derivatives.

Chemical and Physical Data
The key quantitative properties of chitobiose octaacetate are summarized in the table below

for easy reference and comparison.
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Property Value References

CAS Number 41670-99-9 [1][2]

Alternate CAS Number 7284-18-6 [3][4]

Molecular Formula C₂₈H₄₀N₂O₁₇ [1][2][3][4]

Molecular Weight 676.62 g/mol [1][2][4]

Appearance
White to off-white crystalline

solid
[5][6]

Purity ≥95% [5]

Solubility

DMF: 20 mg/mL, DMSO: 20

mg/mL, DMSO:PBS (pH 7.2)

(1:1): 0.5 mg/mL, Ethanol: 0.5

mg/mL

[5]

Storage Temperature -20°C [5]

Stability ≥ 4 years at -20°C [5]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of chitobiose
octaacetate, starting from chitin.

Synthesis of Chitobiose from Chitin via Enzymatic
Hydrolysis
The production of chitobiose from chitin is a two-step process involving the preparation of

colloidal chitin and subsequent enzymatic hydrolysis.

Materials:

Chitin flakes (e.g., from shrimp shells)

Concentrated Hydrochloric Acid (HCl, 12 M)
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Ice-cold distilled water

Chitinase enzyme (e.g., from Vibrio campbellii)

Bovine Serum Albumin (BSA)

Sodium acetate buffer (0.1 M, pH 5.5)

Procedure:

Preparation of Colloidal Chitin:

Slowly add 150 mL of 12 M HCl to 20 grams of chitin flakes in a 1000-mL glass beaker

with continuous stirring at 25°C overnight.

Centrifuge the mixture at 3,924 x g for 30-60 minutes at 4°C and discard the supernatant.

Wash the chitin pellet thoroughly with ice-cold distilled water until the pH of the suspension

is close to 7.0.

Air-dry the resulting colloidal chitin in an oven at 60°C and then grind it into a fine powder

using a mortar and pestle.

Enzymatic Hydrolysis:

In an Erlenmeyer flask, prepare a reaction mixture containing 1 g of dried colloidal chitin,

20,000 U of chitinase, and 8 mg of BSA in a total volume of 1 L of 0.1 M sodium acetate

buffer (pH 5.5).

Incubate the mixture for 24 hours at 30°C with continuous agitation.

After incubation, centrifuge the reaction mixture at 2,359 x g for 40 minutes at 4°C to

remove any unreacted chitin.

Concentrate the supernatant containing chitobiose using a centrifugal filter unit (e.g.,

Amicon Ultra-15, 30 kDa cut-off) at 4,129 x g for 30 minutes at 4°C.

Purification of Chitobiose:
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The concentrated chitobiose solution can be further purified by preparative High-

Performance Liquid Chromatography (HPLC).

Dissolve the chitobiose sample in deionized water.

Inject aliquots of the sample into a preparative HPLC system equipped with an amino

column (e.g., Asahipak NH₂P-50 10E).

Elute with a gradient of acetonitrile:water (e.g., starting from 70:30 v/v) at a flow rate of 1.0

mL/min.

Collect the fractions corresponding to chitobiose and lyophilize to obtain pure chitobiose.

Synthesis of Chitobiose Octaacetate via Peracetylation
This protocol describes the complete acetylation of chitobiose to yield chitobiose octaacetate.

Materials:

Purified chitobiose

Acetic anhydride (Ac₂O)

Dry pyridine

Dry methanol (MeOH)

Toluene

Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
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Silica gel for column chromatography

Procedure:

Acetylation Reaction:

Dissolve the purified chitobiose (1.0 equivalent) in dry pyridine (2–10 mL/mmol) under an

inert atmosphere (e.g., Argon).

Cool the solution to 0°C in an ice bath.

Slowly add acetic anhydride (a sufficient excess to acetylate all hydroxyl and amino

groups, typically 1.5–2.0 equivalents per group) to the cooled solution.

Allow the reaction mixture to stir at room temperature and monitor the progress of the

reaction by Thin Layer Chromatography (TLC) until the starting material is completely

consumed.

Work-up and Purification:

Quench the reaction by adding dry methanol to the reaction mixture.

Co-evaporate the mixture with toluene to remove residual pyridine.

Dilute the residue with dichloromethane or ethyl acetate.

Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and

brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography to obtain pure chitobiose
octaacetate.

Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy
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NMR spectroscopy is a powerful tool for the structural elucidation of chitobiose octaacetate.

Instrumentation:

A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable

probe.

Sample Preparation:

Dissolve a small amount of the purified chitobiose octaacetate in a deuterated solvent such

as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

Data Acquisition:

Acquire ¹H NMR and ¹³C NMR spectra.

For ¹H NMR, typical parameters include a sufficient number of scans to obtain a good signal-

to-noise ratio.

For ¹³C NMR, a proton-decoupled experiment is typically performed.

Expected Spectral Features:

¹H NMR: The spectrum will show characteristic signals for the acetyl protons (around 1.9-2.2

ppm), the sugar ring protons, and the N-acetyl protons. The integration of these signals can

confirm the full acetylation.

¹³C NMR: The spectrum will display signals for the carbonyl carbons of the acetyl groups

(around 170 ppm), the methyl carbons of the acetyl groups (around 20-23 ppm), and the

carbons of the glucopyranose rings.

While a specific, published high-resolution ¹H and ¹³C NMR dataset for chitobiose octaacetate
is not readily available in the searched literature, the general regions for the proton and carbon

signals of acetylated carbohydrates are well-established. Researchers should compare their

acquired spectra with data for similar peracetylated disaccharides for structural confirmation.

Biological Context and Signaling Pathways
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Chitobiose octaacetate itself is not known to be directly involved in biological signaling

pathways. Its primary role in research is that of a protected, soluble precursor for the synthesis

of more complex, biologically active chitooligosaccharides. The biological activity lies within the

deacetylated or partially acetylated forms of chitobiose and other chitooligosaccharides.

Chitooligosaccharides in Plant Defense Signaling
Chitooligosaccharides, including chitobiose, are potent elicitors of defense responses in plants.

[1] They are recognized as pathogen-associated molecular patterns (PAMPs), as chitin is a

major component of fungal cell walls.[4] The perception of chitooligosaccharides by plant cells

triggers a signaling cascade that leads to the activation of various defense mechanisms.

The signaling pathway is initiated by the binding of chitooligosaccharides to receptor-like

kinases (RLKs) on the plant cell surface, which often contain LysM motifs.[4][7] This binding

event activates a downstream signaling cascade that includes the production of reactive

oxygen species (ROS), activation of mitogen-activated protein kinase (MAPK) cascades, and

changes in gene expression, ultimately leading to enhanced resistance against pathogens.[7]
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Chitooligosaccharide-induced plant defense signaling pathway.

Conclusion
Chitobiose octaacetate is a valuable chemical entity for researchers in glycobiology and drug

development. Its well-defined chemical and physical properties, combined with established
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synthetic routes, make it an important building block for the creation of novel carbohydrate-

based molecules. While not biologically active itself, its precursor, chitobiose, and other

chitooligosaccharides play crucial roles in biological processes such as plant immunity. This

technical guide provides the foundational knowledge and experimental protocols necessary for

the effective utilization of chitobiose octaacetate in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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